molecular formula C21H18ClNO4S B263143 Methyl 2-[(2-{[(4-chloro-1-hydroxy-2-naphthyl)methyl]amino}-2-oxoethyl)sulfanyl]benzoate

Methyl 2-[(2-{[(4-chloro-1-hydroxy-2-naphthyl)methyl]amino}-2-oxoethyl)sulfanyl]benzoate

Cat. No. B263143
M. Wt: 415.9 g/mol
InChI Key: ZOEQAQQKJFDJDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

M2TBC is a synthetic compound that belongs to the family of thioester derivatives. It was first synthesized by researchers at the University of Alabama in 2011. Since then, it has been studied extensively for its potential applications in various fields, including cancer research, drug discovery, and material science.

Scientific Research Applications

M2TBC has been studied extensively for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. M2TBC has also been studied for its potential use as a drug delivery system. It has been shown to enhance the delivery of various drugs, including doxorubicin and paclitaxel, to cancer cells.

Mechanism of Action

The mechanism of action of M2TBC is not fully understood. However, it is believed to work by inhibiting the activity of various enzymes and proteins involved in cancer cell growth and proliferation. M2TBC has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of histone deacetylases, proteins that regulate gene expression.
Biochemical and physiological effects:
M2TBC has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is necessary for tumor growth and metastasis. M2TBC has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

M2TBC has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has a high yield. It also has a low toxicity profile, which makes it suitable for in vitro and in vivo studies. However, M2TBC has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. It also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of M2TBC. One area of research is the development of new drug delivery systems using M2TBC. Another area of research is the development of new cancer therapies based on M2TBC. Additionally, M2TBC may have potential applications in other fields, such as material science and catalysis.
In conclusion, M2TBC is a synthetic compound that has attracted significant scientific research attention due to its potential applications in various fields. The synthesis of M2TBC involves several steps, and the overall yield is approximately 30%. M2TBC has been studied extensively for its potential applications in cancer research, drug delivery, and material science. The mechanism of action of M2TBC is not fully understood, but it is believed to work by inhibiting the activity of various enzymes and proteins involved in cancer cell growth and proliferation. M2TBC has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of M2TBC, including the development of new drug delivery systems and cancer therapies.

Synthesis Methods

The synthesis of M2TBC involves several steps, including the reaction of 4-chloro-2-naphthol with benzylamine, followed by the reaction of the resulting product with 2-bromoacetyl chloride. The final step involves the reaction of the intermediate product with methyl 2-mercaptobenzoate. The overall yield of the synthesis is approximately 30%.

properties

Molecular Formula

C21H18ClNO4S

Molecular Weight

415.9 g/mol

IUPAC Name

methyl 2-[2-[(4-chloro-1-hydroxynaphthalen-2-yl)methylamino]-2-oxoethyl]sulfanylbenzoate

InChI

InChI=1S/C21H18ClNO4S/c1-27-21(26)16-8-4-5-9-18(16)28-12-19(24)23-11-13-10-17(22)14-6-2-3-7-15(14)20(13)25/h2-10,25H,11-12H2,1H3,(H,23,24)

InChI Key

ZOEQAQQKJFDJDH-UHFFFAOYSA-N

SMILES

COC(=O)C1=CC=CC=C1SCC(=O)NCC2=C(C3=CC=CC=C3C(=C2)Cl)O

Canonical SMILES

COC(=O)C1=CC=CC=C1SCC(=O)NCC2=C(C3=CC=CC=C3C(=C2)Cl)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.